4-Bromo-2-hydroxypyridine
Overview
Description
4-Bromo-2-hydroxypyridine is a chemical compound with the molecular formula C5H4BrNO . It is white to light brown in color .
Synthesis Analysis
The synthesis of substituted pyridines, including 4-Bromo-2-hydroxypyridine, has been reported via the remodeling of (Aza)indole/Benzofuran skeletons . A ring cleavage methodology reaction is used for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines . The application of this methodology further provided a privileged pyridine scaffold containing biologically relevant molecules .Molecular Structure Analysis
The molecular structure of 4-Bromo-2-hydroxypyridine can be analyzed using various computational methods . For instance, the dihedral angle, N5–C2–O6–H10 of 360° in the potential energy curve belongs to the most stable geometry of the studied compound .Chemical Reactions Analysis
4-Bromo-2-hydroxypyridine can undergo various chemical reactions. For instance, it can be involved in the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . Moreover, pyridin-2-ols containing small 1-alkyl substituent are hydroxylated regioselectively .Physical And Chemical Properties Analysis
4-Bromo-2-hydroxypyridine has a molecular weight of 174.00 g/mol . It is white to light brown in color . More detailed physical and chemical properties are not available in the papers retrieved.Scientific Research Applications
Synthesis of Bioactive Compounds
4-Bromo-2-hydroxypyridine is utilized in the synthesis of various bioactive compounds, such as pterocellin A, which has potential medicinal properties .
Molecular Structure Analysis
Researchers use this compound in theoretical investigations to understand molecular structures better. Techniques like Density Functional Theory (DFT) and Hartree-Fock (HF) methods are applied to analyze molecular electrostatic potential (MEP), electron localization function (ELF), and localized orbital locater (LOL) for such molecules .
Bridging Ligands in Coordination Chemistry
In coordination chemistry, 4-Bromo-2-hydroxypyridine derivatives serve as bridging ligands to form homoleptic paddlewheel-type dinuclear complexes, which can exist in multiple isomeric forms .
Safety and Hazards
Mechanism of Action
Target of Action
It is used as a biochemical reagent in life science research , indicating that it may interact with various biological targets.
Mode of Action
It is used in the synthesis of trans-3,4-bispyridylacetylene, a compound known to inhibit Protein Kinase B (PKB), which plays a crucial role in cellular processes such as glucose metabolism, cell proliferation, apoptosis, transcription and cell migration .
Biochemical Pathways
Given its use in the synthesis of pkb inhibitors, it may indirectly influence pathways regulated by pkb, such as the pi3k/akt signaling pathway .
Result of Action
As a biochemical reagent, it is primarily used in research settings, and its effects would likely depend on the specific context of its use .
properties
IUPAC Name |
4-bromo-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNO/c6-4-1-2-7-5(8)3-4/h1-3H,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSLMGOKTIUIZLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00355749 |
Source
|
| Record name | 4-bromopyridin-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00355749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-hydroxypyridine | |
CAS RN |
36953-37-4 |
Source
|
| Record name | 4-bromopyridin-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00355749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-2-hydroxypyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: The research paper discusses the reaction of various halogenohydroxypyridines with potassium amide. What is unique about the amination of 4-bromo-2-hydroxypyridine with potassium amide?
A1: The amination of 4-bromo-2-hydroxypyridine with potassium amide follows a more complex pathway compared to other halogenohydroxypyridines. [] While some reactions proceed through a straightforward elimination-addition mechanism (EA) involving a single hydroxydidehydropyridine intermediate, 4-bromo-2-hydroxypyridine likely involves two isomeric hydroxydidehydropyridine intermediates. [] This results in the formation of a mixture of 3-amino-2-hydroxypyridine and 4-amino-2-hydroxypyridine. [] This suggests the position of the bromine and hydroxyl substituents significantly influences the reaction pathway and product distribution.
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